N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C18H22N2O2S/c1-20(11-14-13-7-3-4-8-15(13)22-19-14)18(21)17-10-12-6-2-5-9-16(12)23-17/h10H,2-9,11H2,1H3
• InChI Key: FPFKJZPXWZJFOA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NOC2=C1CCCC2)C(=O)C3=CC4=C(S3)CCCC4
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, including compounds structurally related to the specified chemical, involves initial reactions of precursor compounds with different organic reagents. For example, a series of novel thiophene derivatives were synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, confirmed by IR, 1H NMR, MS spectral data, and elemental analysis (Amr et al., 2010).

Molecular Structure Analysis

The molecular structure of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides reveals that the fused six-membered ring adopts a half-chair conformation. In certain derivatives, this ring is disordered over two sets of atomic sites, indicating complex molecular behaviors (Sagar et al., 2018).

Chemical Reactions and Properties

Reactions involving 2-amino-4,5,6,7-tetrahydro[1]benzothiophene-3-carbonitrile showcase the compound's ability to form various derivatives through interactions with substituted benzylidenemalononitriles, α,β-acetylenic esters, and ketones. These reactions highlight the versatility and reactive nature of the thiophene backbone (Youssef, 2009).

Physical Properties Analysis

The physical properties of related compounds, such as N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides, determined through IR and 1H NMR spectroscopy, and X-ray analysis, provide insights into the compound's structure and stability. These properties are crucial for understanding the behavior and potential applications of the compound in various environments (Gein et al., 2017).

Chemical Properties Analysis

The chemical properties of thiophene derivatives, such as their anti-inflammatory and anti-cancer potential, are of significant interest. For instance, substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides have been synthesized and evaluated as anti-inflammatory and anti-cancer agents, highlighting the chemical versatility and potential therapeutic applications of these compounds (Gangapuram & Redda, 2009).